ethyl 4-amino-1-phenyl-1H-imidazole-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-amino-1-phenyl-1H-imidazole-5-carboxylate, also known as APIC, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. APIC is a heterocyclic compound that contains an imidazole ring and an ester group. It has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.
Mechanism of Action
Ethyl 4-amino-1-phenyl-1H-imidazole-5-carboxylate acts as a chelating agent, binding to metal ions such as copper, zinc, and iron. This binding results in a change in the fluorescence properties of this compound, making it useful as a fluorescent probe for the detection of metal ions. This compound also acts as an inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition results in an increase in acetylcholine levels, making this compound useful in the study of Alzheimer's disease.
Biochemical and Physiological Effects
This compound has been shown to have no significant toxicity in vitro and in vivo studies. It has also been shown to have good stability and solubility in water and organic solvents. This compound has been found to have antioxidant properties, which may be useful in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
Ethyl 4-amino-1-phenyl-1H-imidazole-5-carboxylate has several advantages for lab experiments, including its high sensitivity and selectivity for metal ions, its ability to cross the blood-brain barrier, and its low toxicity. However, this compound has some limitations, including its limited stability in acidic conditions and its potential interference with other metal-binding proteins.
Future Directions
There are several future directions for the use of ethyl 4-amino-1-phenyl-1H-imidazole-5-carboxylate in scientific research. These include the development of new biosensors for the detection of neurotransmitters, the study of the role of metal ions in neurodegenerative diseases, and the development of new metal-based drugs for the treatment of cancer and other diseases. Further studies are also needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.
Synthesis Methods
Ethyl 4-amino-1-phenyl-1H-imidazole-5-carboxylate can be synthesized using various methods, including the reaction of ethyl 2-bromoacetate with 4-aminophenylhydrazine, followed by cyclization with ammonium acetate. Another method involves the reaction of ethyl 2-chloroacetate with 4-aminophenylhydrazine, followed by cyclization with sodium methoxide. Both methods result in the formation of this compound in good yields.
Scientific Research Applications
Ethyl 4-amino-1-phenyl-1H-imidazole-5-carboxylate has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions, as a ligand for the synthesis of metal complexes, and as an inhibitor of the enzyme acetylcholinesterase. This compound has also been used in the development of biosensors for the detection of neurotransmitters and in the study of Alzheimer's disease.
properties
IUPAC Name |
ethyl 5-amino-3-phenylimidazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O2/c1-2-17-12(16)10-11(13)14-8-15(10)9-6-4-3-5-7-9/h3-8H,2,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGEJFLHDITYMDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=CN1C2=CC=CC=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70361978 |
Source
|
Record name | ethyl 4-amino-1-phenyl-1H-imidazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70361978 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62011-88-5 |
Source
|
Record name | ethyl 4-amino-1-phenyl-1H-imidazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70361978 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.